Cas no 1396685-69-0 (2-(4-bromophenyl)-N-(cyclohexylmethyl)-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: 2-(4-bromophenyl)-N-(cyclohexylmethyl)-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396685-69-0
• MF: C₁₅H₁₈BrN₅O
• MW: 364.2403216362
• CID: 6411428
• PubChem ID: 71791717
• Update Time: 2025-10-31

2-(4-bromophenyl)-N-(cyclohexylmethyl)-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)-N-(cyclohexylmethyl)-2H-1,2,3,4-tetrazole-5-carboxamide
• 2-(4-bromophenyl)-N-(cyclohexylmethyl)tetrazole-5-carboxamide
• F6237-4185
• 1396685-69-0
• AKOS024541670
• 2-(4-bromophenyl)-N-(cyclohexylmethyl)-2H-tetrazole-5-carboxamide
• CHEMBL3439929
• VU0539115-1

• Inchi： 1S/C15H18BrN5O/c16-12-6-8-13(9-7-12)21-19-14(18-20-21)15(22)17-10-11-4-2-1-3-5-11/h6-9,11H,1-5,10H2,(H,17,22)
• InChI Key： ZRDSFYWXKGPCAN-UHFFFAOYSA-N
• SMILES： N1=C(C(NCC2CCCCC2)=O)N=NN1C1=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 363.06947g/mol
• Monoisotopic Mass: 363.06947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 72.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 2-(4-bromophenyl)-N-(cyclohexylmethyl)-2H-1,2,3,4-tetrazole-5-carboxamide

Comprehensive Overview of 2-(4-bromophenyl)-N-(cyclohexylmethyl)-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396685-69-0)

The compound 2-(4-bromophenyl)-N-(cyclohexylmethyl)-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396685-69-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This tetrazole-based derivative is characterized by the presence of a 4-bromophenyl group and a cyclohexylmethyl substituent, which contribute to its distinct chemical and biological properties. Researchers are increasingly exploring its role in drug discovery, particularly in the development of novel enzyme inhibitors and receptor modulators.

One of the key reasons for the growing interest in 2-(4-bromophenyl)-N-(cyclohexylmethyl)-2H-1,2,3,4-tetrazole-5-carboxamide is its potential as a bioactive scaffold. The tetrazole ring, a nitrogen-rich heterocycle, is known for its metabolic stability and ability to mimic carboxylic acid groups, making it a valuable component in medicinal chemistry. The incorporation of the 4-bromophenyl moiety further enhances its binding affinity to various biological targets, while the cyclohexylmethyl group improves lipophilicity, a critical factor in drug absorption and distribution.

In recent years, the demand for tetrazole derivatives has surged, driven by their applications in treating chronic diseases such as diabetes, hypertension, and inflammatory disorders. A common question among researchers is: "How does 2-(4-bromophenyl)-N-(cyclohexylmethyl)-2H-1,2,3,4-tetrazole-5-carboxamide compare to other tetrazole-containing compounds in terms of efficacy and safety?" Preliminary studies suggest that this compound exhibits superior selectivity and lower toxicity profiles, making it a promising candidate for further preclinical evaluation.

Another area of exploration is the compound's potential in agrochemical formulations. The 4-bromophenyl group is often associated with pesticidal and herbicidal activity, raising questions about its environmental impact and degradation pathways. Researchers are actively investigating whether 2-(4-bromophenyl)-N-(cyclohexylmethyl)-2H-1,2,3,4-tetrazole-5-carboxamide can serve as a safer alternative to conventional agrochemicals, aligning with the global push for sustainable farming practices.

From a synthetic chemistry perspective, the preparation of 2-(4-bromophenyl)-N-(cyclohexylmethyl)-2H-1,2,3,4-tetrazole-5-carboxamide involves multi-step reactions, including the formation of the tetrazole ring and subsequent amidation. A frequently searched query is: "What are the optimal conditions for synthesizing tetrazole-carboxamide derivatives with high yields?" Recent advancements in catalytic methods and green chemistry techniques have improved the efficiency of these processes, reducing waste and energy consumption.

The compound's physicochemical properties, such as solubility, melting point, and stability under various conditions, are also critical for its practical applications. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize 2-(4-bromophenyl)-N-(cyclohexylmethyl)-2H-1,2,3,4-tetrazole-5-carboxamide and ensure its purity. These details are essential for researchers aiming to reproduce studies or scale up production.

In conclusion, 2-(4-bromophenyl)-N-(cyclohexylmethyl)-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396685-69-0) represents a versatile and promising compound with broad applications in pharmaceuticals and agrochemicals. Its unique structure, combined with its potential for drug discovery and sustainable agriculture, positions it as a subject of ongoing research and development. As scientific inquiries continue to evolve, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biology.